Cas no 879093-49-9 (3-Acetylpicolinonitrile)
3-Acetylpicolinonitrile structure
Product Name:3-Acetylpicolinonitrile
CAS No:879093-49-9
MF:C8H6N2O
MW:146.14604139328
CID:1091827
PubChem ID:22939416
Update Time:2025-04-20
3-Acetylpicolinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Acetylpicolinonitrile
- 3-acetyl-2-cyanopyridine
- 3-Acetylpyridine-2-carbonitrile
- 138746-37-9
- SB53274
- 879093-49-9
- SCHEMBL2961058
- BNKZKEBLYZCTKF-UHFFFAOYSA-N
- DTXSID30629122
-
- Inchi： 1S/C8H6N2O/c1-6(11)7-3-2-4-10-8(7)5-9/h2-4H,1H3
- InChI Key： BNKZKEBLYZCTKF-UHFFFAOYSA-N
- SMILES： O=C(C)C1C(C#N)=NC=CC=1
Computed Properties
- Exact Mass: 146.048012819g/mol
- Monoisotopic Mass: 146.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 53.8Ų
3-Acetylpicolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM178869-1g |
3-acetylpicolinonitrile |
879093-49-9 | 95% | 1g |
$549 | 2021-08-05 | |
| Alichem | A029207601-1g |
3-Acetylpicolinonitrile |
879093-49-9 | 95% | 1g |
$488.22 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1704896-1g |
3-Acetylpicolinonitrile |
879093-49-9 | 98% | 1g |
￥4176.00 | 2024-04-27 |
3-Acetylpicolinonitrile Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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